4-Acetyloxy-3-(3-methylbut-2-enyl)benzoic acid

• CAS No.: 1990-85-8
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 4-acetyloxy-3-(3-methylbut-2-enyl)benzoic acid
• InChI: InChI=1S/C14H16O4/c1-9(2)4-5-11-8-12(14(16)17)6-7-13(11)18-10(3)15/h4,6-8H,5H2,1-3H3,(H,16,17)
• InChI Key: LJXDJSDZOJAKDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=C(C=CC(=C1)C(=O)O)OC(=O)C)C

Description

4-Acetyloxy-3-(3-methylbut-2-enyl)benzoic acid is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Acetic anhydride (1 mL) was added dropwise to a solution of acid 8 (178 mg, 2.00 mmol) in pyridine (3 mL) at room temperature. After stirring for 48 hours, the mixture was poured into water (6 mL) and acidified to pH=2 by the dropwise addition of 6 M HCl. The suspension was extracted with EtOAc (2×10 mL), and the combined organic fractions were dried (Na2SO4), filtered and concentrated. The residue was purified by chromatography (5:1, hexanes:EtOAc) to afford acetate 9 (223 mg, 51%) as a white solid: 1H NMR (CDCl3, 400 MHz) δ 8.01-7.96 (m, 2H), 7.15 (dd, J=3.5, 8.2 Hz, 1H), 5.24 (tt, J=1.3, 7.2 Hz, 1H), 3.30 (d, J=7.2 Hz, 2H), 2.34 (s, 3H), 1.97 (s, 3H), 1.76 (s, 3H).